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Compound of Interest

Compound Name:
2-Fluoro-6-

methoxybenzeneboronic acid

Cat. No.: B1307356 Get Quote

Essential Safety and Handling Guide for 2-Fluoro-6-
methoxybenzeneboronic acid
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety and logistical

information for handling 2-Fluoro-6-methoxybenzeneboronic acid, including personal

protective equipment (PPE), operational procedures, and disposal plans. Adherence to these

guidelines is critical for personnel safety and maintaining a secure laboratory environment.

Hazard Identification and Classification

2-Fluoro-6-methoxybenzeneboronic acid is classified as a substance that can cause skin

and eye irritation, and may lead to respiratory irritation.[1][2] All handling and disposal

procedures must be conducted with appropriate personal protective equipment in a well-

ventilated area.
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Hazard GHS Classification Precautionary Statements

Skin Irritation Category 2

H315: Causes skin irritation.[1]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[2]

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.[2]

Eye Irritation Category 2

H319: Causes serious eye

irritation.[1] P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.[2]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

Respiratory Irritation May cause respiratory irritation

H335: May cause respiratory

irritation.[1] P261: Avoid

breathing

dust/fume/gas/mist/vapors/spr

ay.[2] P304+P340: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing.[2]

Personal Protective Equipment (PPE)
To minimize exposure risk, the following personal protective equipment is mandatory when

handling 2-Fluoro-6-methoxybenzeneboronic acid.
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Protection Type Specification Purpose

Eye Protection
Tight-sealing safety goggles or

a face shield.[3][4]

Protects against dust particles

and chemical splashes.[4]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).[4] Gloves

must be inspected prior to use.

[4]

Prevents skin contact and

irritation.[4]

Body Protection

A lab coat or other protective

clothing to prevent skin

exposure.[3][4]

Shields skin from accidental

spills and contamination.[4]

Respiratory Protection

Use in a well-ventilated area

such as a chemical fume hood.

If ventilation is inadequate, use

a suitable dust respirator.[3][4]

Prevents inhalation of harmful

dust.[4]

Operational and Disposal Plan
A systematic approach to handling and disposing of 2-Fluoro-6-methoxybenzeneboronic
acid is crucial for safety and environmental protection. The following workflow outlines the key

steps from preparation to disposal.
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Caption: Workflow for handling 2-Fluoro-6-methoxybenzeneboronic acid.
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Step-by-Step Disposal Protocol

The primary principle for the disposal of 2-Fluoro-6-methoxybenzeneboronic acid is to treat

it as hazardous chemical waste; it should never be disposed of down the drain or in regular

trash.[2]

Waste Identification and Segregation:

Clearly label a dedicated waste container with "Hazardous Waste" and the full chemical

name: "2-Fluoro-6-methoxybenzeneboronic acid".[2]

Ensure the container is made of a compatible material (e.g., high-density polyethylene

(HDPE) or glass) with a secure, leak-proof lid.[2]

Do not mix this waste with other incompatible chemicals, particularly strong oxidizing

agents.[2][5]

Container Management:

Keep the hazardous waste container closed at all times, except when adding waste.[2]

Store the container in a designated, well-ventilated, and secure area.[2][3]

Utilize secondary containment to prevent the spread of material in case of a leak.[2]

Disposal of Contaminated Materials:

Any materials that have come into contact with the chemical, such as pipette tips,

contaminated gloves, and absorbent pads, must also be disposed of as hazardous waste

in the same designated container.[2]

Empty Container Disposal:

Empty containers that previously held the chemical should be triple-rinsed with a suitable

solvent.[2]

The rinsate must be collected and disposed of as hazardous waste.[2]
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After triple-rinsing, the defaced, empty container may be disposed of as regular trash,

depending on institutional policies.[2]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[3][6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[3][6] If skin irritation occurs,

get medical advice.[6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing. If eye irritation persists,

seek medical attention.[3][6]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Get medical advice/attention.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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